Cas no 919853-47-7 (2-4-(ethanesulfonyl)phenyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-4-(ethanesulfonyl)phenyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 919853-47-7
• MF: C₂₂H₂₄N₂O₄S₂
• MW: 444.566963195801
• CID: 5496494
• PubChem ID: 41145776
• Update Time: 2025-06-09

2-4-(ethanesulfonyl)phenyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(ethanesulfonyl)phenyl]-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]acetamide
• VU0501753-1
• AKOS024471066
• 2-(4-ethylsulfonylphenyl)-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]acetamide
• 919853-47-7
• F2829-0577
• 2-(4-(ethylsulfonyl)phenyl)-N-(4-(4-propoxyphenyl)thiazol-2-yl)acetamide
• 2-4-(ethanesulfonyl)phenyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide

• Inchi： 1S/C22H24N2O4S2/c1-3-13-28-18-9-7-17(8-10-18)20-15-29-22(23-20)24-21(25)14-16-5-11-19(12-6-16)30(26,27)4-2/h5-12,15H,3-4,13-14H2,1-2H3,(H,23,24,25)
• InChI Key： CIWUOIWQAFUJGY-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1)CC(NC1=NC(=CS1)C1C=CC(=CC=1)OCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 444.11774960g/mol
• Monoisotopic Mass: 444.11774960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-4-(ethanesulfonyl)phenyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide

Recent Advances in the Study of 2-4-(ethanesulfonyl)phenyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide (CAS: 919853-47-7)

The compound 2-4-(ethanesulfonyl)phenyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide (CAS: 919853-47-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique thiazole and sulfonyl functional groups, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential clinical uses. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-4-(ethanesulfonyl)phenyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and flow chemistry, to improve the yield and purity of the compound. These efforts have resulted in the development of more efficient synthetic routes, which are crucial for scaling up production for preclinical and clinical studies.

In terms of pharmacological activity, 2-4-(ethanesulfonyl)phenyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide has demonstrated promising results in vitro and in vivo. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, it has been reported to selectively inhibit cyclooxygenase-2 (COX-2) and certain kinases, suggesting its potential as an anti-inflammatory or anti-cancer agent. Further mechanistic studies are underway to fully understand its mode of action and to identify potential off-target effects.

The pharmacokinetic and toxicological profiles of 2-4-(ethanesulfonyl)phenyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide have also been investigated. Preliminary data indicate that the compound has favorable absorption and distribution properties, with moderate plasma protein binding and good tissue penetration. However, further studies are needed to assess its metabolic stability and potential drug-drug interactions. Toxicological evaluations have so far revealed a manageable safety profile, with no significant adverse effects observed at therapeutic doses in animal models.

Looking ahead, the potential clinical applications of 2-4-(ethanesulfonyl)phenyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide are being explored. Researchers are particularly interested in its use for treating chronic inflammatory diseases and certain types of cancer. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline. Future research will focus on optimizing its formulation, conducting rigorous preclinical testing, and ultimately initiating clinical trials to evaluate its safety and efficacy in humans.

In conclusion, 2-4-(ethanesulfonyl)phenyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide (CAS: 919853-47-7) represents a promising candidate for further development in the field of medicinal chemistry. Its unique chemical structure, combined with its demonstrated pharmacological activities, positions it as a potential therapeutic agent for a range of diseases. Continued research and collaboration will be essential to fully realize its clinical potential and to address any challenges that may arise during its development.